![molecular formula C14H12FNO B284592 alpha-(4-Fluorophenylamino)acetophenone](/img/structure/B284592.png)
alpha-(4-Fluorophenylamino)acetophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Alpha-(4-Fluorophenylamino)acetophenone, also known as 4-FA, is a synthetic compound that belongs to the amphetamine class of drugs. It is a popular research chemical that is used in scientific studies to understand its mechanism of action and physiological effects.
Mechanism of Action
Alpha-(4-Fluorophenylamino)acetophenone acts as a releasing agent of dopamine, norepinephrine, and serotonin in the brain. It increases the levels of these neurotransmitters, which results in increased alertness, energy, and euphoria. The mechanism of action of this compound is similar to other amphetamines, such as methamphetamine and MDMA.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include increased heart rate, blood pressure, and body temperature. It also leads to decreased appetite and increased wakefulness. Additionally, it has been found to have potential neurotoxic effects, which may lead to long-term damage to the brain.
Advantages and Limitations for Lab Experiments
One advantage of using alpha-(4-Fluorophenylamino)acetophenone in lab experiments is that it is a potent and selective releasing agent of dopamine, norepinephrine, and serotonin. This makes it a useful tool for studying the effects of these neurotransmitters on the brain. However, one limitation is that it has potential neurotoxic effects, which may limit its use in long-term studies.
Future Directions
There are several future directions for research on alpha-(4-Fluorophenylamino)acetophenone. One area of interest is the potential use of this compound in the treatment of ADHD and depression. Additionally, further studies are needed to understand the long-term effects of this compound on the brain and its potential neurotoxic effects. Finally, more research is needed to understand the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.
Conclusion
In conclusion, this compound is a synthetic compound that belongs to the amphetamine class of drugs. It has been widely used in scientific studies to understand its mechanism of action and physiological effects. It acts as a releasing agent of dopamine, norepinephrine, and serotonin in the brain, which results in increased alertness, energy, and euphoria. While it has potential applications in the treatment of ADHD and depression, it also has potential neurotoxic effects. Further research is needed to understand the long-term effects of this compound on the brain and its potential neurotoxic effects.
Synthesis Methods
The synthesis of alpha-(4-Fluorophenylamino)acetophenone involves the reaction of 4-fluoroacetophenone with ammonia, followed by reduction with sodium borohydride. This process results in the formation of this compound, which is a white crystalline powder with a melting point of 174-176°C.
Scientific Research Applications
Alpha-(4-Fluorophenylamino)acetophenone has been widely used in scientific studies as a research chemical to understand its mechanism of action and physiological effects. It has been found to have similar effects as other amphetamines, such as increased alertness, energy, and euphoria. Additionally, it has been found to have potential applications in the treatment of attention deficit hyperactivity disorder (ADHD) and depression.
Properties
Molecular Formula |
C14H12FNO |
---|---|
Molecular Weight |
229.25 g/mol |
IUPAC Name |
2-(4-fluoroanilino)-1-phenylethanone |
InChI |
InChI=1S/C14H12FNO/c15-12-6-8-13(9-7-12)16-10-14(17)11-4-2-1-3-5-11/h1-9,16H,10H2 |
InChI Key |
PELCOUXEDBDFTE-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)CNC2=CC=C(C=C2)F |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CNC2=CC=C(C=C2)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.